Cas no 2227818-99-5 ((3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227818-99-5
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 5813042
• PubChem ID: 89390372
• Update Time: 2025-11-01

(3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid
• 2227818-99-5
• SCHEMBL14640249
• EN300-1820856

• Inchi： 1S/C9H10O5/c10-6-2-1-5(3-8(6)12)7(11)4-9(13)14/h1-3,7,10-12H,4H2,(H,13,14)/t7-/m0/s1
• InChI Key： BUCQPWUTNDGEDF-ZETCQYMHSA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 198.05282342g/mol
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 98Ų

Additional information on (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227818-99-5)

(3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227818-99-5) is a naturally occurring phenolic compound with significant biological and pharmacological potential. This compound, often associated with antioxidant properties and neuroprotective effects, has garnered attention in recent years due to its structural similarity to other bioactive molecules like dopamine and caffeic acid. Researchers are increasingly exploring its applications in nutraceuticals, cosmeceuticals, and functional foods, aligning with the growing consumer demand for natural and sustainable health solutions.

The compound's unique structure, featuring a 3,4-dihydroxyphenyl (catechol) group and a hydroxypropanoic acid moiety, contributes to its free radical scavenging capabilities. This makes it a promising candidate for combating oxidative stress, a key factor in aging and chronic diseases. Recent studies have also investigated its potential role in gut microbiota modulation, a hot topic in microbiome research. As consumers become more health-conscious, searches for "natural antioxidants for skin health" or "plant-derived neuroprotective agents" have surged, highlighting the relevance of this compound in modern science.

From a synthetic perspective, (3S)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid can be derived from ferulic acid or caffeic acid through microbial fermentation or enzymatic conversion. This aligns with the industry's shift toward green chemistry and biocatalysis, addressing the demand for eco-friendly production methods. Its potential applications in sports nutrition (e.g., as a recovery aid) and cognitive health supplements further expand its commercial viability. Notably, its low toxicity profile and high bioavailability make it an attractive alternative to synthetic additives.

In the cosmetic industry, this compound is being studied for its anti-glycation and collagen-stabilizing effects, which are critical for anti-aging formulations. With the rise of "clean beauty" trends, consumers are actively searching for "natural ingredients to reduce wrinkles" or "plant-based skin brighteners," positioning this molecule as a potential game-changer. Its ability to inhibit tyrosinase activity also suggests utility in hyperpigmentation treatments, a concern for many skincare enthusiasts.

Future research directions for CAS No. 2227818-99-5 may include its role in metabolic syndrome management and cardiovascular health, areas where polyphenols have shown promise. As the scientific community continues to unravel its mechanisms, this compound could emerge as a cornerstone in precision nutrition and personalized medicine. Its compatibility with vegan and allergen-free product formulations further enhances its market potential in today's health-conscious landscape.